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Compound of Interest

Compound Name: 3-Morpholinopropanoic acid

cat. No.: B171637

3-Morpholinopropanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Morpholinopropanoic acid, also known as N-(2-Carboxyethyl)morpholine, is a heterocyclic
compound incorporating a morpholine ring and a propanoic acid tail. The presence of both a
tertiary amine (the morpholine nitrogen) and a carboxylic acid group gives this molecule
amphoteric properties and makes it a versatile building block in organic synthesis and
medicinal chemistry. The morpholine moiety is a recognized pharmacophore that can impart
desirable physicochemical properties to a molecule, such as improved aqueous solubility and
metabolic stability.[1] This technical guide provides a comprehensive overview of the known
chemical properties of 3-Morpholinopropanoic acid, details experimental protocols for its
characterization, and explores its synthesis and potential biological activities.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Morpholinopropanoic acid is
presented below. This data is essential for its handling, characterization, and application in
research and development.
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Property Value Reference(s)

IUPAC Name 3-morpholin-4-ylpropanoic acid  [2]

4-Morpholinepropionic acid, N-
Synonyms (2-Carboxyethyl)morpholine, 3-  [2]

Morpholinopropionic acid

CAS Number 4497-04-5 2]
Molecular Formula C7H13NOs [2]
Molecular Weight 159.18 g/mol [2]
Appearance White to off-white solid [3]
Melting Point 74-76 °C [3]
Boiling Point 174-176 °C at 2 Torr [3]
pKa 3.74 £ 0.10 (Predicted) [3]
Storage Sealed in dry, room )
temperature

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate determination of
the chemical properties of 3-Morpholinopropanoic acid.

Melting Point Determination

The melting point is a fundamental physical property that provides an indication of the purity of
a crystalline solid.

Methodology:

o Sample Preparation: A small amount of the dry, crystalline 3-Morpholinopropanoic acid is
placed in a capillary tube, which is then sealed at one end.

o Apparatus: A calibrated melting point apparatus is used.
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e Procedure:
o The capillary tube containing the sample is placed in the heating block of the apparatus.
o The sample is heated at a controlled rate.

o The temperature at which the solid begins to melt and the temperature at which it
becomes completely liquid are recorded. This range is the melting point of the substance.

o Purity Assessment: A sharp melting point range (typically 1-2°C) is indicative of a pure
compound. A broad melting point range suggests the presence of impurities.

pKa Determination

The pKa value is the negative logarithm of the acid dissociation constant (Ka) and is a measure
of the strength of an acid. For 3-Morpholinopropanoic acid, which has both a carboxylic acid
and a tertiary amine, two pKa values are expected.

Methodology: Potentiometric Titration

e Solution Preparation: A solution of 3-Morpholinopropanoic acid of known concentration is
prepared in deionized water.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)
while the pH is continuously monitored using a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa value(s) can be determined from the half-equivalence point(s) on the curve.

Solubility Determination

Solubility is a key parameter in drug development, influencing absorption and bioavailability.
Methodology: Qualitative Solubility Testing

o Solvent Selection: A range of solvents with varying polarities should be used, including water,
ethanol, diethyl ether, 5% aqueous HCI, and 5% aqueous NaOH.
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e Procedure:

o A small, accurately weighed amount of 3-Morpholinopropanoic acid is added to a test
tube containing a known volume of the solvent.

o The mixture is agitated vigorously.

o The solubility is observed and can be categorized as soluble, partially soluble, or
insoluble.

o pH-Dependent Solubility: Due to its amphoteric nature, the solubility of 3-
Morpholinopropanoic acid is expected to be pH-dependent.[5] It should be more soluble in
acidic and basic solutions compared to neutral water due to the formation of charged
species. Carboxylic acids, in general, are highly soluble in polar solvents like water and
ethanol.[6] The presence of water can also enhance the solubility of carboxylic acids in
organic solvents.[7][8]

Synthesis and Reactivity

Understanding the synthesis and reactivity of 3-Morpholinopropanoic acid is fundamental for
its application as a chemical intermediate.

Synthesis

A common method for the synthesis of 3-Morpholinopropanoic acid involves the hydrolysis of
its corresponding ester, methyl 3-morpholinopropionate.[3]

Reaction Scheme:

Methyl 3-morpholinopropionate is treated with a base, such as potassium hydroxide, in a
suitable solvent like ethanol. The mixture is heated to drive the reaction to completion.
Subsequent acidification with a strong acid, such as hydrochloric acid, protonates the
carboxylate to yield 3-Morpholinopropanoic acid.[3]

Another potential synthetic route is the Michael addition of morpholine to acrylic acid.
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Reactivity

The reactivity of 3-Morpholinopropanoic acid is dictated by its two functional groups:

o Carboxylic Acid: This group can undergo typical reactions of carboxylic acids, such as
esterification, amidation, and reduction to the corresponding alcohol.

o Tertiary Amine (Morpholine): The nitrogen atom is basic and can be protonated to form a
guaternary ammonium salt. It can also act as a nucleophile in various reactions. As a
bifunctional molecule, it can participate in polymerization reactions.[9][10]

Biological Activity and Screening

The morpholine scaffold is present in numerous biologically active compounds, exhibiting a
wide range of pharmacological activities including anticancer, antimicrobial, and anti-
inflammatory properties.[1][11][12][13][14][15][16][17][18][19][20][21][22] Therefore, 3-
Morpholinopropanoic acid and its derivatives are promising candidates for drug discovery
programs.
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A general workflow for screening the biological activity of 3-Morpholinopropanoic acid and its
derivatives is outlined below.
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Safety and Handling

3-Morpholinopropanoic acid is classified as a hazardous substance.

e Hazards: It is known to cause skin irritation, serious eye damage, and may cause respiratory
irritation.[2]

o Precautions: Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood.

o Storage: The compound should be stored in a tightly sealed container in a dry, well-
ventilated place at room temperature.[4] It is also noted to be air and moisture sensitive.

Conclusion

3-Morpholinopropanoic acid is a valuable bifunctional molecule with significant potential in
synthetic and medicinal chemistry. Its well-defined chemical and physical properties, coupled
with the established biological activities of morpholine-containing compounds, make it an
attractive scaffold for the development of novel therapeutics. This technical guide provides a
solid foundation for researchers and drug development professionals working with this
promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b171637#3-morpholinopropanoic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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